Cas no 1209904-67-5 (2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid)

2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid is a heterocyclic compound featuring a pyrazole-thiazole core with a trifluoromethyl substituent and a carboxylic acid functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. Its rigid heterocyclic framework contributes to high binding affinity in target interactions, particularly in enzyme inhibition applications. The compound is suitable for use in medicinal chemistry research, offering versatility in the development of bioactive molecules. Proper handling under controlled conditions is recommended due to its reactive functional groups.

2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid structure

1209904-67-5 structure

Product Name:2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid

CAS No:1209904-67-5

MF:C₈H₄F₃N₃O₂S

MW:263.19647026062

MDL:MFCD09836179

CID:2129224

Update Time:2025-10-19

2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxylic acid
- SBB053146
- PC8059
- 2-[5-(trifluoromethyl)pyrazolyl]-1,3-thiazole-4-carboxylic acid
- 2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid
- MDL： MFCD09836179
- Inchi： 1S/C8H4F3N3O2S/c9-8(10,11)5-1-2-12-14(5)7-13-4(3-17-7)6(15)16/h1-3H,(H,15,16)
- InChI Key： BVVFTLNQFROILL-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)N=C1N1C(C(F)(F)F)=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 315
Topological Polar Surface Area: 96.2

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 444.4±55.0 °C at 760 mmHg
Flash Point: 222.6±31.5 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-4-carboxylic Acid Pricemore >>

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Apollo Scientific	PC8059-1g	2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxylic acid	1209904-67-5		1g	£170.00	2024-08-02
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Ambeed	A965052-1g	2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxylic acid	1209904-67-5	97%	1g	$348.0	2024-04-25
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